Cas no 140697-64-9 (Tridecanenitrile,8-hydroxy-)

• Product Name: Tridecanenitrile,8-hydroxy-
• CAS No: 140697-64-9
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 102017
• PubChem ID: 21120094
• Update Time: 2025-04-18

Tridecanenitrile,8-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Tridecanenitrile,8-hydroxy-
• 8-hydroxytridecanenitrile
• 140697-64-9
• DTXSID60610881
• NS00066021

• Inchi： 1S/C13H25NO/c1-2-3-7-10-13(15)11-8-5-4-6-9-12-14/h13,15H,2-11H2,1H3
• InChI Key： WPFBSIXJAMOLOR-UHFFFAOYSA-N
• SMILES： OC(CCCCC)CCCCCCC#N

Computed Properties

• Exact Mass: 211.19375
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.8
• Topological Polar Surface Area: 44Ų

Experimental Properties

• Density: 0.901
• Boiling Point: 343.6°Cat760mmHg
• Flash Point: 161.6°C
• Refractive Index: 1.455
• PSA: 44.02